Cas no 1878363-29-1 (Hexane, 1-bromo-4-methoxy-5-methyl-)

• Product Name: Hexane, 1-bromo-4-methoxy-5-methyl-
• CAS No: 1878363-29-1
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 5285107
• Update Time: 2025-05-30

Hexane, 1-bromo-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-4-methoxy-5-methyl-

• Inchi： 1S/C8H17BrO/c1-7(2)8(10-3)5-4-6-9/h7-8H,4-6H2,1-3H3
• InChI Key： SLTHALFRVPRGBX-UHFFFAOYSA-N
• SMILES： C(Br)CCC(OC)C(C)C

Additional information on Hexane, 1-bromo-4-methoxy-5-methyl-

Comprehensive Overview of Hexane, 1-bromo-4-methoxy-5-methyl- (CAS No. 1878363-29-1): Properties, Applications, and Industry Insights

The chemical compound Hexane, 1-bromo-4-methoxy-5-methyl- (CAS No. 1878363-29-1) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. With its unique structural features—a brominated hexane backbone substituted with methoxy and methyl groups—this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula and structural specificity make it valuable for designing complex molecules, particularly in drug discovery and material science.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of compounds like 1-bromo-4-methoxy-5-methylhexane. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global demands for eco-friendly chemical processes. The compound’s reactivity and selectivity also position it as a candidate for developing bioactive derivatives, addressing queries like "How can brominated alkanes enhance drug efficacy?"—a frequent topic in academic forums.

From an industrial perspective, CAS No. 1878363-29-1 is often discussed alongside high-value intermediates and custom synthesis solutions. Its applications extend to flavor and fragrance industries, where modified alkanes contribute to unique olfactory profiles. Analytical techniques such as GC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards—a concern frequently highlighted in supplier audits.

The compound’s physicochemical properties, including boiling point, solubility, and stability, are meticulously documented to guide safe handling and storage. These data points are vital for laboratories answering search queries like "What solvents are compatible with brominated methoxyhexanes?" or "How to store light-sensitive intermediates?"—topics trending in laboratory safety discussions.

Innovations in process chemistry have further elevated the relevance of Hexane, 1-bromo-4-methoxy-5-methyl-. For instance, its role in cross-coupling reactions aligns with the surge in palladium-catalyzed transformations, a hot topic in patent filings. This synergy underscores the compound’s potential to address challenges in scalable synthesis, a key focus for manufacturers optimizing cost-efficiency.

In summary, CAS No. 1878363-29-1 exemplifies how niche chemicals drive advancements across sectors. By integrating structure-activity relationships and process innovation, this compound meets both scientific and industrial demands, resonating with audiences searching for cutting-edge intermediates or tailor-made synthetic solutions.